11-acetyl-4-(5-chloro-2-methylphenyl)-6-[(3-methylphenyl)methyl]-8-thia-4,6,11-triazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7)-diene-3,5-dione

• IUPAC Name: 11-acetyl-4-(5-chloro-2-methylphenyl)-6-[(3-methylphenyl)methyl]-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-diene-3,5-dione
• InChI: InChI=1S/C26H24ClN3O3S/c1-15-5-4-6-18(11-15)13-29-25-23(20-9-10-28(17(3)31)14-22(20)34-25)24(32)30(26(29)33)21-12-19(27)8-7-16(21)2/h4-8,11-12H,9-10,13-14H2,1-3H3
• InChI Key: LJCWKTLQTXPQFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C3=C(C4=C(S3)CN(CC4)C(=O)C)C(=O)N(C2=O)C5=C(C=CC(=C5)Cl)C
• Molecular Formula: C26H24ClN3O3S
• Molecular Weight: 494.0 g/mol
• CAS No.: 902908-28-5

Description

The compound 11-acetyl-4-(5-chloro-2-methylphenyl)-6-[(3-methylphenyl)methyl]-8-thia-4,6,11-triazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7)-diene-3,5-dione is a structurally complex heterocyclic molecule featuring a tricyclic core fused with aromatic and acetylated functional groups. Its molecular architecture includes:

• Substituted aromatic rings: A 5-chloro-2-methylphenyl group at position 4 and a 3-methylbenzyl group at position 4. These substituents enhance lipophilicity and influence binding interactions in biological systems.
• Dione moieties (3,5-dione), which are common in bioactive compounds due to their hydrogen-bonding capabilities .

Its acetyl group may improve metabolic stability compared to non-acetylated analogs .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs in Agrochemicals

The compound shares functional similarities with dione-containing agrochemicals , such as:

Procymidone (3-(3,5-dichlorophenyl)-1,5-dimethyl-3-azabicyclohexane-2,4-dione):

• Key features : Bicyclic dione core, dichlorophenyl substituent.
• Application : Fungicide targeting glycerol biosynthesis in fungi .
• Comparison : Unlike the target compound, procymidone lacks a tricyclic system and acetyl group, reducing structural complexity and likely altering bioactivity.

Vinclozolin (3-(3,5-dichlorophenyl)-5-ethenyl-5-methyl-2,4-oxazolidinedione): Key features: Oxazolidinedione ring, ethenyl group. Application: Fungicide with antiandrogenic properties .

Pharmaceutical Analogs

The compound 2-(11-acetyl-3,5-dioxo-4-phenyl-8-thia-4,6,11-triazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7)-dien-6-yl)-N-(2-methoxyphenyl)acetamide () shares a nearly identical tricyclic backbone but differs in substituents:

• Substituent at position 6 : A 2-methoxyphenyl acetamide group instead of 3-methylbenzyl.
• Implications : The methoxy group enhances solubility, while the acetamide may improve target affinity in kinase or protease inhibition assays .

Aromaticity and Reactivity

The target compound’s aromatic substituents align with principles discussed in aromaticity reviews ():

• Conjugated π-systems in the tricyclic core and phenyl groups contribute to stability and electrophilic substitution resistance.
• Chlorine and methyl groups act as electron-withdrawing and donating groups, respectively, modulating reactivity compared to non-halogenated analogs like iprodione .

Data Tables

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Key Substituents	Bioactivity/Application	Reference
Target Compound	C₂₇H₂₂ClN₃O₃S	5-chloro-2-methylphenyl, 3-methylbenzyl	Research (kinase inhibition?)
Procymidone	C₁₃H₁₁Cl₂NO₃	3,5-dichlorophenyl, dimethyl	Fungicide
2-(11-acetyl...) ()	C₂₉H₂₅N₃O₅S	2-methoxyphenyl acetamide	Drug discovery (IDI1_005914)

Table 2: Physicochemical Properties

Property	Target Compound	Procymidone	Vinclozolin
Molecular Weight (g/mol)	504.0	284.1	286.1
LogP (predicted)	4.2	3.1	3.5
Hydrogen Bond Acceptors	5	3	4

Research Findings

• Agrochemicals vs. Pharmaceuticals : Dione-containing agrochemicals () prioritize cost-effective synthesis and environmental persistence, whereas the target compound’s complexity suggests a focus on selective bioactivity (e.g., enzyme inhibition) .
• Role of Substituents : The 5-chloro-2-methylphenyl group in the target compound may enhance binding to hydrophobic pockets in proteins, a feature absent in simpler analogs like iprodione .
• Synthetic Challenges : The tricyclic core likely requires advanced methods like Suzuki coupling or photocyclization, contrasting with the straightforward synthesis of bicyclic agrochemicals .